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Compound of Interest

Compound Name: Merbromin
CAS No.: 15015-80-2
Cat. No.: B10753784
Get Quote
. J

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Merbromin, a topical antiseptic containing an organomercury compound, requires strict
disposal procedures due to its mercury content. All merbromin waste is classified as
hazardous and must be managed in accordance with federal, state, and local regulations to
prevent environmental contamination and mitigate health risks. This guide provides essential,
step-by-step instructions for the safe handling and disposal of merbromin in a laboratory
setting.

Regulatory and Safety Data at a Glance

For quick reference, the following table summarizes key quantitative data related to the
disposal of mercury-containing waste, including merbromin.
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Regulatory Lo U.S. Regulatory
Parameter Description
Threshold/Value Agency
This code is assigned )
Environmental
RCRA Hazardous to wastes that are )
D009 Protection Agency
Waste Code hazardous due to the
. (EPA)
toxicity of mercury.[1]
If a representative
sample of the waste
Toxicity Characteristic leaches mercury at a ]
) ) Environmental
Leaching Procedure concentration equal to ]
0.2 mg/L Protection Agency

(TCLP) Limit for

Mercury

or greater than this
limit, it is classified as
hazardous waste.[1]

[2]

(EPA)

Reportable Quantity
(RQ) for Mercury

Compounds

11b (0.454 kg) or 10
Ibs (4.54 kg)

The amount of a
hazardous substance
that, if released into
the environment, must
be reported to the
appropriate
authorities. The
specific RQ can vary
depending on the
specific mercury
compound.[3][4]

Comprehensive
Environmental
Response,
Compensation, and
Liability Act (CERCLA)

High vs. Low Mercury

Waste Concentration

< 260 mg/kg (low); =
260 mg/kg (high)

This classification
determines the
required treatment
method. High-mercury
wastes typically
require thermal
treatment (retorting) to

recover the mercury.

[5]16]

Environmental
Protection Agency
(EPA)
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Step-by-Step Disposal Protocol for Merbromin
Waste

Adherence to the following procedural steps is critical for ensuring the safe and compliant
disposal of merbromin and merbromin-contaminated materials.

Immediate Safety Precautions and Personal Protective
Equipment (PPE)

Before handling any merbromin waste, ensure all appropriate safety measures are in place.

e Engineering Controls: All handling of merbromin, especially if there is a risk of aerosol or
dust generation, should be conducted in a certified chemical fume hood.

o Personal Protective Equipment (PPE):

[¢]

Gloves: Weatr nitrile or other mercury-resistant gloves.

o

Eye Protection: Chemical safety goggles are mandatory. A face shield should be used if
there is a splash hazard.

[¢]

Lab Coat: A fully buttoned lab coat must be worn.

[e]

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved
respirator is necessary.

Waste Segregation and Collection

Proper segregation is crucial to prevent chemical reactions and to ensure proper disposal.
o Dedicated Waste Stream: Do not mix merbromin waste with other chemical waste streams.

e Solid Waste: Collect all solid merbromin waste, including empty or partially empty
containers, contaminated gloves, absorbent pads, and other labware, in a dedicated, leak-
proof, and clearly labeled hazardous waste container.
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e Liquid Waste: Collect all liquid merbromin waste in a separate, dedicated, leak-proof, and
clearly labeled hazardous waste container.

» Original Containers: Whenever possible, leave merbromin waste in its original container to
ensure it is clearly identified.

Labeling and Storage

Proper labeling and storage are regulatory requirements and essential for safety.

» Labeling: All merbromin waste containers must be clearly labeled with the words
"Hazardous Waste," the full chemical name "Merbromin," and the associated hazards (e.g.,
"Toxic," "Contains Mercury").

e Storage:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Ensure containers are tightly sealed to prevent leaks or spills.

o Secondary containment, such as placing the primary waste container inside a larger,
chemically resistant container, is highly recommended.

Spill Management

In the event of a merbromin spill, immediate and appropriate action is necessary.
o Alert Personnel: Immediately alert others in the vicinity of the spill.
o Evacuate: If the spill is large or if there is a risk of significant exposure, evacuate the area.

o Small Spills: For very small spills, use a mercury spill kit containing mercury-absorbing
powder or sponges. Do not use a standard vacuum cleaner, as this will vaporize the mercury
and increase the risk of inhalation.

o Large Spills: For larger spills, contact your institution's Environmental Health and Safety
(EHS) department immediately.
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o Cleanup Debris: All materials used to clean up a spill (absorbent pads, contaminated PPE,
etc.) must be collected and disposed of as merbromin hazardous waste.

Final Disposal

The final disposal of merbromin waste must be handled by a licensed professional service.

» Contact EHS: Coordinate with your institution's EHS department for the pickup and disposal
of merbromin waste.

e Licensed Contractor: The EHS department will arrange for a licensed hazardous waste
disposal contractor to transport and dispose of the waste in accordance with all federal,
state, and local regulations.

o Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is
completed accurately.

Merbromin Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of merbromin
waste in a laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of merbromin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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